![molecular formula C8H5N3O3 B3029121 8-Nitroquinazolin-4-ol CAS No. 53638-54-3](/img/structure/B3029121.png)
8-Nitroquinazolin-4-ol
Overview
Description
8-Nitroquinazolin-4-ol is a chemical compound that belongs to the quinazolinone family. It has gained significant attention in scientific research due to its diverse biological activities and potential applications in various fields. The compound has a CAS Number of 53638-54-3 and a molecular weight of 191.15 .
Molecular Structure Analysis
The molecular formula of 8-Nitroquinazolin-4-ol is C8H5N3O3 . The InChI Code is 1S/C8H5N3O3/c12-8-5-2-1-3-6 (11 (13)14)7 (5)9-4-10-8/h1-4H, (H,9,10,12) .Physical And Chemical Properties Analysis
8-Nitroquinazolin-4-ol is a solid at room temperature . It should be stored in a dry environment at a temperature between 2-8°C .Scientific Research Applications
- 8-Nitroquinazolin-4-ol exhibits promising antimalarial properties. Researchers have explored its efficacy against Plasmodium species, which cause malaria. The compound interferes with essential metabolic pathways in the parasite, making it a potential candidate for antimalarial drug development .
- Studies suggest that 8-Nitroquinazolin-4-ol possesses antitumor activity. It may inhibit cancer cell growth by interfering with cell signaling pathways or inducing apoptosis (programmed cell death). Researchers continue to investigate its potential as an anticancer agent .
- 8-Nitroquinazolin-4-ol has been evaluated for its anticonvulsant effects. It may modulate neuronal excitability and reduce seizure activity. Understanding its mechanism of action could lead to novel antiepileptic drugs .
- The compound exhibits fungicidal activity against various fungal pathogens. Researchers have explored its effectiveness in controlling fungal infections, particularly those affecting crops and plants. It could contribute to sustainable agriculture .
- 8-Nitroquinazolin-4-ol shows promise as an antimicrobial agent. It inhibits the growth of bacteria and other microorganisms. Investigations into its specific targets and modes of action are ongoing .
- Inflammation plays a role in various diseases. 8-Nitroquinazolin-4-ol has been studied for its anti-inflammatory effects. By modulating inflammatory pathways, it may offer therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease .
Antimalarial Activity
Antitumor Potential
Anticonvulsant Properties
Fungicidal Applications
Antimicrobial Effects
Anti-Inflammatory Potential
These applications highlight the versatility of 8-Nitroquinazolin-4-ol and underscore its importance in medicinal chemistry and biological research. Further studies are needed to fully unlock its potential and optimize its use in various contexts . If you’d like more detailed information on any specific application, feel free to ask!
Safety and Hazards
Mechanism of Action
Target of Action
Quinazoline derivatives, a class of compounds to which 8-nitroquinazolin-4-ol belongs, have been reported to exhibit a broad range of medicinal activities .
Mode of Action
Quinazoline derivatives have been shown to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Quinazoline derivatives have been reported to affect various biochemical pathways, leading to downstream effects .
Result of Action
Quinazoline derivatives have been reported to exhibit a range of biological activities, including antifungal, antiviral, antidiabetic, anticancer, anti-inflammatory, antibacterial, and antioxidant activities .
properties
IUPAC Name |
8-nitro-3H-quinazolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O3/c12-8-5-2-1-3-6(11(13)14)7(5)9-4-10-8/h1-4H,(H,9,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FECQXFFMBXNHLB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])N=CNC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50279946 | |
Record name | 8-nitroquinazolin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50279946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Nitroquinazolin-4-ol | |
CAS RN |
53638-54-3 | |
Record name | 53638-54-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=14717 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 8-nitroquinazolin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50279946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.